Cas no 7517-36-4 (Monocyclohexyl Phthalate)

• Product Name: Monocyclohexyl Phthalate
• CAS No: 7517-36-4
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 567267
• PubChem ID: 329761514
• Update Time: 2025-06-08

Monocyclohexyl Phthalate Chemical and Physical Properties

Names and Identifiers

• Monocyclohexyl Phthalate
• 1,2-Benzenedicarboxylicacid, 1-cyclohexyl ester
• 2-[(Cyclohexyloxy)carbonyl]benzoic acid
• Monocyclohexyl Phtha
• AMINOCYCLOHEXANE
• CHA
• CHA-60
• cyclohexaneamine
• Cyclohexylamin
• cyclohexyl-amine
• hexahydro-anilin
• HEXAHYDROANILINE
• monocyclohexyl amine
• mono-cyclohexyl phthalate
• N-cyclohexylamine
• NH2-cyclo-C6H11
• Phthalsaeure-monocyclohexylester
• Phthalic acid monocyclohexyl ester
• MONOCYCLOHEXYLPHTHALATE
• MCHP
• Phthalic acid 1-cyclohexyl ester
• Phthalic acid hydrogen 1-cyclohexyl ester
• 1,2-Benzenedicarboxylic acid, monocyclohexyl ester (9ci)
• Ai3-11211
• Brn 1976696
• Cyclohexyl hydrogen phthalate
• 1,2-Benzenedicarboxylic acid 1-cyclohexyl ester
• Phthalic acid, mono-cyclohexyl ester
• 7517-36-4
• DTXSID3052729
• mono-Cyclohexyl phthalate, analytical standard
• Phthalic acid, monocyclohexyl ester
• Q27225618
• 2-cyclohexyloxycarbonylbenzoic acid
• FT-0672465
• CHEBI:132609
• 2-[(Cyclohexyloxy)carbonyl]benzoic acid #
• PMDKYLLIOLFQPO-UHFFFAOYSA-N
• 1,2-Benzenedicarboxylic acid, monocyclohexyl ester (9CI); Phthalic acid, cyclohexyl ester (6CI,7CI); Phthalic acid, monocyclohexyl ester (8CI); Cyclohexyl hydrogen phthalate; Monocyclohexyl phthalate
• 1,2-Benzenedicarboxylic acid, monocyclohexyl ester
• 2-(cyclohexyloxycarbonyl)benzoic acid
• NS00077012
• SCHEMBL109766
• 2-(cyclohexoxycarbonyl)benzoic acid
• Oprea1_350653
• 2-((Cyclohexyloxy)carbonyl)benzoic acid
• DTXCID3031317

• MDL： MFCD00517722
• Inchi： 1S/C14H16O4/c15-13(16)11-8-4-5-9-12(11)14(17)18-10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2,(H,15,16)
• InChI Key： PMDKYLLIOLFQPO-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)O)=O)C1CCCCC1

Computed Properties

• Exact Mass: 248.10500
• Monoisotopic Mass: 248.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 95-99 °C
• Boiling Point: 410.2±28.0 °C at 760 mmHg
• Flash Point: 154.6±17.5 °C
• Refractive Index: 1.563
• PSA: 63.60000
• LogP: 2.87430
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Monocyclohexyl Phthalate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Monocyclohexyl Phthalate

Monocyclohexyl Phthalate (CAS No. 7517-36-4): An Overview of Its Properties, Applications, and Recent Research

Monocyclohexyl Phthalate (MCP), with the CAS number 7517-36-4, is a versatile organic compound that has found widespread applications in various industries, including plastics, coatings, and pharmaceuticals. This article provides a comprehensive overview of the chemical properties, industrial uses, and recent research developments related to Monocyclohexyl Phthalate.

Chemical Structure and Properties

Monocyclohexyl Phthalate is a phthalate ester with the molecular formula C₁₂H₁₆O₄. It is characterized by its cyclohexyl group attached to one of the carboxylic acid groups of phthalic acid. The compound is a colorless to pale yellow liquid with a mild, characteristic odor. It is slightly soluble in water but highly soluble in organic solvents such as ethanol and acetone. The chemical stability of MCP makes it suitable for a wide range of applications where solubility and compatibility with other materials are crucial.

Industrial Applications

Monocyclohexyl Phthalate is primarily used as a plasticizer in the production of polyvinyl chloride (PVC) and other polymers. Its ability to enhance the flexibility and durability of plastic products makes it an essential component in the manufacturing of items such as flooring, wall coverings, and automotive parts. Additionally, MCP

In the coatings industry, MCP is used as a solvent and plasticizer to improve the flow and leveling properties of paints and varnishes. Its low volatility and high solvency make it an ideal choice for formulations that require long-term stability and performance. In the pharmaceutical industry, MCP is utilized as an excipient in drug formulations to enhance the solubility and bioavailability of active pharmaceutical ingredients (APIs).

Toxicology and Environmental Impact

The toxicological profile of Monocyclohexyl Phthalate has been extensively studied to ensure its safe use in various applications. Research indicates that MCP has low acute toxicity when ingested or applied dermally. However, like other phthalates, it may exhibit endocrine-disrupting properties at high concentrations. Therefore, regulatory agencies such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) have established guidelines for its use to minimize environmental exposure.

In terms of environmental impact, MCP has been found to be biodegradable under aerobic conditions. However, its persistence in aquatic environments can pose risks to aquatic life. Efforts are ongoing to develop more sustainable alternatives to traditional phthalates, including MCP, to reduce their environmental footprint.

Recent Research Developments

The scientific community continues to explore new applications and properties of Monocyclohexyl Phthalate. Recent studies have focused on its potential use in advanced materials science and nanotechnology. For instance, researchers at the University of California have investigated the use of MCP as a stabilizing agent in the synthesis of metal nanoparticles. These nanoparticles have shown promise in catalytic processes and drug delivery systems due to their unique surface properties.

In another study published in the Journal of Applied Polymer Science, scientists from the University of Manchester explored the use of MCP as a compatibilizer in polymer blends. The results demonstrated that MCP significantly improved the interfacial adhesion between different polymer phases, leading to enhanced mechanical properties of the composite materials.

Safety Considerations and Handling Guidelines

To ensure safe handling and use of Monocyclohexyl Phthalate, it is important to follow established safety guidelines. Personal protective equipment (PPE) such as gloves, goggles, and respirators should be worn when handling MCP to prevent skin contact and inhalation. Proper ventilation is also crucial when working with this compound in laboratory or industrial settings.

In case of accidental exposure, immediate first aid measures should be taken. For skin contact, wash the affected area thoroughly with soap and water. If ingested, do not induce vomiting; instead, seek medical attention immediately. In case of eye contact, rinse eyes with plenty of water for at least 15 minutes and consult a healthcare professional.

Conclusion

Monocyclohexyl Phthalate (CAS No. 7517-36-4) is a valuable chemical compound with diverse applications in various industries. Its unique chemical properties make it an essential component in plasticizers, coatings, and pharmaceutical formulations. Ongoing research continues to uncover new potential uses for MCP in advanced materials science and nanotechnology. By adhering to safety guidelines and regulatory standards, industries can harness the benefits of this compound while minimizing potential risks.